(3S,6S)-3-Isopropyl-6-methylpiperazine-2,5-dione
Overview
Description
“(3S,6S)-3-Isopropyl-6-methylpiperazine-2,5-dione” is a chemical compound with the molecular weight of 184.24 . Its IUPAC name is (3S,6S)-3-isobutyl-6-methyl-2,5-piperazinedione . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for “(3S,6S)-3-Isopropyl-6-methylpiperazine-2,5-dione” is 1S/C9H16N2O2/c1-5(2)4-7-9(13)10-6(3)8(12)11-7/h5-7H,4H2,1-3H3,(H,10,13)(H,11,12)/t6-,7-/m0/s1 . This code provides a detailed description of the compound’s molecular structure.Physical And Chemical Properties Analysis
“(3S,6S)-3-Isopropyl-6-methylpiperazine-2,5-dione” is a powder with a melting point of 255-260°C . It is stored at a temperature of 4°C .Scientific Research Applications
- Researchers have investigated the antiviral potential of this compound. It may inhibit viral replication or entry into host cells, making it a candidate for drug development against specific viruses .
- Interestingly, compounds like this have been studied aboard the International Space Station (ISS). They may have applications in space medicine, drug delivery, or radiation protection for astronauts .
Antiviral Properties
Space Research
Safety and Hazards
The safety information for “(3S,6S)-3-Isopropyl-6-methylpiperazine-2,5-dione” includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .
Future Directions
The future directions for research on “(3S,6S)-3-Isopropyl-6-methylpiperazine-2,5-dione” could involve further exploration of its potential cytotoxic effects against cancer cells, especially those adapted to nutrient starvation . Additionally, more research could be conducted to understand its chemical properties and potential uses in various applications.
properties
IUPAC Name |
(3S,6S)-3-methyl-6-propan-2-ylpiperazine-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2/c1-4(2)6-8(12)9-5(3)7(11)10-6/h4-6H,1-3H3,(H,9,12)(H,10,11)/t5-,6-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORLDMMKUTCCBSM-WDSKDSINSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC(C(=O)N1)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C(=O)N[C@H](C(=O)N1)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15136-26-2 |
Source
|
| Record name | 3-isopropyl-6-methylpiperazine-2,5-dione, (3S,6S)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S563TD85H6 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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